Cas no 3889-20-1 (3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 3889-20-1
• MF: C₁₁H₁₁NOS₂
• MW: 237.341140031815
• MDL: MFCD00174879
• CID: 1493662
• PubChem ID: 199253
• Update Time: 2025-10-18

3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one
• 3-phenethyl-2-thioxo-1,3-thiazolan-4-one
• 4-Thiazolidinone, 3-(2-phenylethyl)-2-thioxo-
• 3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-Phenethylrhodanine
• 3-(2-Phenylethyl)-2-thioxo-thiazolidine-4-one
• CHEMBL225554
• AKOS000313320
• STK353605
• 3889-20-1
• Maybridge3_005729
• NS-03244
• BRN 0183984
• IDI1_017116
• DTXSID60192137
• CCG-237259
• VYNFNTKJZYOOPO-UHFFFAOYSA-N
• 3-Phenethyl-2-thioxothiazolidin-4-one
• SCHEMBL3317084
• HMS1447E09
• EN300-230537
• 3-phenethyl-2-thioxo-thiazolidin-4-one
• Rhodanine, 3-phenethyl-
• BBL041059
• CS-0116989

• MDL： MFCD00174879
• Inchi： 1S/C11H11NOS2/c13-10-8-15-11(14)12(10)7-6-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： VYNFNTKJZYOOPO-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 237.02833
• Monoisotopic Mass: 237.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31

Additional information on 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

Recent Advances in the Study of 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one (CAS: 3889-20-1)

3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one (CAS: 3889-20-1) is a thiazolidinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly focusing on its role as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanistic insights.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. The researchers synthesized a series of derivatives and evaluated their efficacy against Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives exhibited potent antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. Molecular docking studies suggested that these compounds likely target bacterial cell wall synthesis enzymes, providing a rationale for their mechanism of action.

In another study, the compound's potential as an anti-inflammatory agent was explored. Researchers found that 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study proposed that the compound's thioxo-thiazolidinone core interacts with key signaling pathways, including NF-κB, thereby modulating inflammatory responses. These findings suggest its potential utility in treating inflammatory diseases.

Recent advancements in synthetic methodologies have also been reported. A novel one-pot synthesis of 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one was developed, offering higher yields and reduced reaction times compared to traditional methods. This innovation is expected to facilitate large-scale production and further pharmacological evaluations of the compound and its derivatives.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. Issues such as poor solubility and metabolic stability need to be addressed through structural modifications. Future research directions may include the development of prodrugs or nanoformulations to enhance bioavailability and therapeutic efficacy.

In conclusion, 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one represents a versatile scaffold with broad pharmacological potential. Continued research into its derivatives and mechanisms of action will be crucial for translating these findings into clinical applications. The compound's unique structural features and diverse biological activities make it a promising candidate for further investigation in drug discovery and development.